Cas no 2171820-66-7 (4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline)

4-Methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline is a versatile intermediate in organic synthesis, particularly valued for its fused heterocyclic structure and aromatic amine functionality. The compound's rigid tetrahydroisoquinoline scaffold enhances its utility in pharmaceutical and agrochemical research, where it serves as a key building block for bioactive molecules. Its electron-rich aniline moiety allows for further functionalization, enabling the development of derivatives with tailored properties. The methyl substituent at the 4-position offers steric and electronic modulation, influencing reactivity and selectivity in coupling reactions. This compound is particularly advantageous in the synthesis of complex heterocycles and ligands for catalysis, demonstrating broad applicability in medicinal chemistry and material science.
4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline structure
2171820-66-7 structure
Product Name:4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline
CAS No:2171820-66-7
MF:C16H18N2
MW:238.327523708344
CID:6394992
PubChem ID:165546408
Update Time:2025-05-23

4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline
    • EN300-1476477
    • 2171820-66-7
    • Inchi: 1S/C16H18N2/c1-11-2-5-15(17)9-16(11)13-3-4-14-10-18-7-6-12(14)8-13/h2-5,8-9,18H,6-7,10,17H2,1H3
    • InChI Key: JLSCIYQNNFTZIZ-UHFFFAOYSA-N
    • SMILES: N1CC2C=CC(C3C=C(C=CC=3C)N)=CC=2CC1

Computed Properties

  • Exact Mass: 238.146998583g/mol
  • Monoisotopic Mass: 238.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38Ų

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Additional information on 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline

4-Methyl-3-(1,2,3,4-Tetrahydroisoquinolin-6-yl)Aniline: A Comprehensive Overview

4-Methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline (CAS No. 2171820-66-7) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aniline moiety with a tetrahydroisoquinoline ring system. The presence of the methyl group at the 4-position of the aniline ring adds further complexity to its molecular architecture, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

Recent studies have highlighted the potential of 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline in drug discovery. Its structural features make it a promising candidate for modulating various biological targets, including enzymes and receptors involved in neurological disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies.

The synthesis of 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline involves a multi-step process that typically begins with the preparation of the tetrahydroisoquinoline core. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The subsequent introduction of the aniline moiety requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline has been explored as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metallo-drugs. Additionally, its electronic properties make it a valuable component in organic electronics research.

From an environmental standpoint, understanding the degradation pathways of 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural systems.

Looking ahead, the development of novel derivatives of 4-methyl-3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline holds immense potential for expanding its utility across diverse fields. Researchers are actively exploring modifications to enhance its pharmacokinetic properties and improve bioavailability. Furthermore, computational modeling techniques are being employed to predict its interactions with biological systems at an atomic level.

In conclusion, 4-methyl-3-(1

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